BENGHE Foundational & Exploratory

Check Availability & Pricing

Technical Procurement Guide: Research-Grade
Cyclohexanecarboxaldehyde

Author: BenchChem Technical Support Team. Date: February 2026

Compound of Interest |

Compound Name: Cyclohexanecarboxaldehyde
CAS No.: 2043-61-0
Cat. No.: B041370

CAS: 2043-61-0 | Formula: C7H120 | MW: 112.17 g/mol [1][2][3]

Executive Summary

Cyclohexanecarboxaldehyde is a critical aliphatic aldehyde building block used extensively in
the synthesis of pharmaceuticals, agrochemicals, and functionalized polymers.[1][4] However,
its utility is frequently compromised by its inherent instability; it rapidly oxidizes to
cyclohexanecarboxylic acid upon exposure to air.[3]

This guide details the procurement, validation, and handling of research-grade
Cyclohexanecarboxaldehyde. It moves beyond simple vendor lists to establish a self-
validating procurement workflow, ensuring that the reagent entering your reaction flask meets
the rigorous stoichiometry required for high-precision organic synthesis.[3]

Part 1: Technical Specifications & Grading

To ensure reproducibility in sensitive reactions (e.g., asymmetric additions, Wittig olefination),
"Research-Grade" must be defined by specific impurity limits, not just nominal purity.

The "Research-Grade" Standard
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Parameter Specification Rationale

Lower purity often indicates
Purity (GC) >97.0% significant oligomerization or

oxidation.[3]

Dark yellow or pink coloration
Appearance Colorless to Pale Yellow Liquid  indicates advanced oxidation

or polymerization.[3]

Cyclohexanecarboxylic acid

(oxidation byproduct) can

Acid Content <1.0% i
quench basic catalysts (e.g.,
organolithiums).[3]
Critical for moisture-sensitive
Water Content <0.5% reactions; aldehyde hydrates

can form in wet samples.[3]

Critical Impurity Profile:

e Cyclohexanecarboxylic Acid: The primary degradation product.[3]

e Cyclohexylmethanol: Result of disproportionation (Cannizzaro-type) if stored improperly.

o Cyclohexene: Trace starting material from synthesis (hydroformylation).[3]

Part 2: Strategic Sourcing Landscape

Do not default to the largest catalog without verification. For this specific aldehyde, packaging

integrity (inert atmosphere) is as important as the initial chemical purity.

Vendor Comparison Matrix

Data reflects standard catalog specifications for research quantities (25g - 100g).
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Purity Packaging
Vendor Product Code Best For
Guarantee Note

Stored under

) ) High-Sensitivity
TCI Chemicals C0880 >98.0% (GC) inert gas;

. Screening
Refrigerated
Standard glass;
o ) 108464 / 2043- ) - General
MilliporeSigma =297.0% "Air Sensitive" )
61-0 Synthesis
label
o B23837 / Standard
Thermo Scientific 97% ) Scale-up / Bulk
AC14867 packaging
Standard Routine Reagent
Chem-Impex 02621 >96% _
packaging Use

Sourcing Decision Logic

Use the following logic flow to determine the appropriate source and required pretreatment

based on your experimental needs.
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Define Experimental Sensitivity

Is reaction air/moisture sensitive?
(e.g., Organometallic addition)

Yes No

Source: TCI (Stored under Inert Gas) Source: Sigma/Thermo (Standard Grade)

Check Stock Age

6 Months > 6 Months

DITEE: D53 [Fossilde MANDATORY: Distill before use

(Verify by NMR)

Click to download full resolution via product page

Figure 1: Decision tree for sourcing and pretreatment based on reaction sensitivity.

Part 3: Quality Assurance (The Self-Validating
System)[5]

Trusting the label on an aldehyde bottle is a common cause of reaction failure.[3] Implement
this Receiving Inspection Protocol immediately upon delivery.

Visual Inspection

e Pass: Liquid is clear, colorless, or very pale yellow.[1][3][4]

¢ Fail: Liquid is cloudy (polymerization) or distinct pink/brown (oxidation). Action: Distill

immediately.
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Chemical Verification (*H-NMR)

Run a quick tH-NMR in CDCls to quantify the acid impurity.[3]
e Aldehyde Peak: Doublet (d) around 9.6 - 9.8 ppm.[3]
o Acid Peak: Broad singlet around 10 - 12 ppm (Cyclohexanecarboxylic acid).[3]

» Calculation: Integrate the aldehyde proton (set to 1H). If the acid proton integral > 0.01, the
sample has >1% acid content.[3]

Functional Titration (Optional)

For bulk usage where NMR is impractical, use Hydroxylamine Hydrochloride titration.[3] The
reaction releases HCI, which is titrated with standardized NaOH to determine precise aldehyde
content.

Part 4: Handling & Purification Protocols

If your sourcing validation (Part 3) reveals degradation, or if your reaction is
catalytic/enantioselective, you must purify the reagent.

The "Gold Standard" Purification Protocol

Adapted from Organic Syntheses (Vol. 82, p. 134) [1].
Objective: Remove carboxylic acid and water; store under inert atmosphere.

e Setup: Assemble a short-path distillation apparatus. Ensure all glassware is oven-dried and
flushed with Nitrogen/Argon.[3]

 Additives: Add activated 4 A Molecular Sieves to the boiling flask to trap water during
heating.

o Conditions: Distill under reduced pressure.

o Target:78-80 °C at 20 mmHg (or ~161°C at atmospheric, though vacuum is preferred to
minimize thermal decomposition).[3]
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¢ Collection: Discard the first 5-10% (forerun) containing volatile impurities.[3] Collect the main
fraction directly into a Schlenk tube or a storage flask flushed with inert gas.[3]

o Storage: Seal tightly. Store at 2—-8 °C.

Degradation & Storage Workflow

Fresh Cyclohexanecarboxaldehyde

Storage Strategy:
1. Inert Gas (N2/Ar)
2. Refrigeration (4°C)
3. Septum Seal

Exposure to Air (O2)

Oxidation

Cyclohexanecarboxylic Acid
(Impurity)

l

Reaction Failure:
- Quenches Bases

- Low Yield

Click to download full resolution via product page

Figure 2: The oxidation pathway and necessary intervention strategies to maintain reagent
integrity.

Part 5: Safety & Regulatory[6]
¢ GHS Classification: Flammable Liquid (Category 3), Skin Irritant (Category 2).[3][5]

¢ UN Number: UN 1989 (Aldehydes, n.o.s.).[3][6]
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+ Handling: Always manipulate in a fume hood. The compound has a pungent, unpleasant
odor typical of lower molecular weight aldehydes.[3]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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o 3. Cyclohexanecarboxaldehyde | C7H120 | CID 16275 - PubChem
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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